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Compound of Interest

Compound Name: ML-9 free base

Cat. No.: B1676664

Essential safety protocols and operational guidance for the laboratory use of ML-9 free base, a
potent inhibitor of myosin light-chain kinase (MLCK) and Akt kinase.

This document provides critical safety and logistical information for researchers, scientists, and
drug development professionals working with ML-9 free base. Adherence to these guidelines
is essential for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification

ML-9 free base is classified under the Globally Harmonized System (GHS) with the following
primary hazards:

o Acute Oral Toxicity (Category 4), H302: Harmful if swallowed.[1][2]
e Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.[1][2]

e Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting
effects.[1][2]

Quantitative Chemical and Biological Data

A summary of the key chemical and biological properties of ML-9 free base is provided below
for easy reference.
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Property Value Reference
Molecular Formula C15H17CIN202S --INVALID-LINK--
Molecular Weight 324.83 g/mol [1]

CAS Number 110448-31-2 [1]

o Category 4 (LD50 range: 300 -
GHS Oral Toxicity 2000 mgrkg) [11[3114]
mg/kg

Ki for MLCK 4 uM [5]
Ki for PKA 32 uM [5]
Ki for PKC 54 uM [5]

Personal Protective Equipment (PPE) and Handling
Procedures

Strict adherence to the following procedures is mandatory when handling ML-9 free base to
minimize exposure and ensure a safe working environment.

Required Personal Protective Equipment

o Eye Protection: Safety goggles with side-shields are required to protect against splashes and
dust.[1]

e Hand Protection: Chemical-resistant protective gloves (e.g., nitrile) must be worn.[1]

o Body Protection: An impervious lab coat or clothing should be worn to prevent skin contact.

[1]

o Respiratory Protection: A suitable respirator should be used, especially when handling the
powder form or when aerosol formation is possible.[1]

Step-by-Step Handling Protocol

e Preparation:
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o Ensure a well-ventilated work area, preferably a chemical fume hood.[1]
o Locate and verify the functionality of the nearest safety shower and eye wash station.[1]

o Gather all necessary PPE and ensure it is in good condition.

e Handling the Compound:

[¢]

Avoid inhalation of dust and the formation of aerosols.[1]

[e]

Prevent all contact with eyes and skin.[1]

[e]

Do not eat, drink, or smoke in the handling area.[1]

o

When preparing solutions, add the solid to the solvent slowly to avoid splashing.
o Storage:
o Keep the container tightly sealed.[1]
o Store in a cool, well-ventilated area away from direct sunlight and ignition sources.[1]

o Recommended storage temperature for the powder is -20°C. If in solvent, store at -80°C.

[1]

Emergency First Aid Measures

« If Swallowed: Call a poison center or doctor immediately if you feel unwell. Rinse mouth.[1]

o Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids.
Remove contact lenses if present and easy to do. Seek prompt medical attention.[1]

» Skin Contact: Rinse skin thoroughly with plenty of water. Remove contaminated clothing and
shoes and consult a physician.[1]

e Inhalation: Move the person to fresh air immediately. If breathing is difficult, seek medical
attention.
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Spill and Disposal Plan

Proper management of spills and waste is crucial to prevent environmental contamination and
accidental exposure.

Spill Response

» Evacuate the immediate area.
o Wear all required PPE, including respiratory protection.
o For solid spills, carefully sweep up the material, avoiding dust generation.

 For liquid spills, absorb with an inert, non-combustible material (e.g., diatomite, universal
binders).[1]

e Collect the spilled material and absorbent in a sealed container for proper disposal.

» Decontaminate the spill area and equipment by scrubbing with alcohol.[1]

Waste Disposal

o Dispose of ML-9 free base and any contaminated materials in a designated, approved
hazardous waste container.[1]

e Do not allow the product to enter drains, water courses, or the soil.[1]

 All disposal must be in accordance with local, regional, and national regulations.

Experimental Protocols and Signaling Pathways
Cited Experimental Methodologies

Inhibition of Myosin Light Chain Kinase (MLCK) in Vascular Smooth Muscle: To investigate the
inhibitory effect of ML-9 on smooth muscle contraction, a common in vitro protocol involves the
use of isolated rabbit mesenteric artery. The tissue is chemically skinned to allow for direct
application of substances to the contractile machinery. The Ca2+-independent contraction is
induced by a trypsin-treated MLCK. ML-9 is then introduced at varying concentrations (e.g., 10-
30 uM) and incubated for a set period (e.g., 30 minutes). The extent of contraction and the
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phosphorylation of the 20,000-Da myosin light chain are then measured to determine the
inhibitory effect of ML-9.[6]

Induction of Autophagy in Cell Culture: The effect of ML-9 on autophagy can be assessed using
a prostate cancer cell line such as LNCaP. The cells are cultured in a suitable medium and then
treated with different concentrations of ML-9 for various time points (e.g., 6, 12, or 24 hours).
The induction of autophagy is monitored by observing the conversion of LC3-1 to LC3-Il via
Western blot analysis. An increase in the LC3-1l to LC3-I ratio is indicative of autophagosome
formation. Further analysis can be done using transmission electron microscopy to visualize
the formation of autophagosomes and autolysosomes.[7][8]

Visualized Signaling Pathways and Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling ML-9 Free Base]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-ml-9-free-base]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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